Cas no 1262803-64-4 (methyl 5-(hydroxymethyl)pyrazine-2-carboxylate)

• Product Name: methyl 5-(hydroxymethyl)pyrazine-2-carboxylate
• CAS No: 1262803-64-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD22572544
• CID: 844814
• PubChem ID: 66869530
• Update Time: 2025-06-22

methyl 5-(hydroxymethyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(hydroxymethyl)pyrazine-2-carboxylate
• 5-?(hydroxymethyl)?-2-?Pyrazinecarboxylic acid methyl ester
• EN300-139890
• DA-38940
• Z1618137009
• CS-0443591
• MFCD22572544
• methyl5-(hydroxymethyl)pyrazine-2-carboxylate
• CCQQDZWMZNJQFH-UHFFFAOYSA-N
• 1262803-64-4
• AS-43206
• SY131093
• SCHEMBL991320
• AKOS023600543
• CHEMBL4552877

• MDL： MFCD22572544
• Inchi： 1S/C7H8N2O3/c1-12-7(11)6-3-8-5(4-10)2-9-6/h2-3,10H,4H2,1H3
• InChI Key： CCQQDZWMZNJQFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)CO)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.3Ų

methyl 5-(hydroxymethyl)pyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(hydroxymethyl)pyrazine-2-carboxylate

Methyl 5-(Hydroxymethyl)pyrazine-2-carboxylate (CAS No. 1262803-64-4): An Overview

Methyl 5-(hydroxymethyl)pyrazine-2-carboxylate (CAS No. 1262803-64-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its hydroxymethyl and carboxylate functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of methyl 5-(hydroxymethyl)pyrazine-2-carboxylate is C₇H₉NO₄, and its molecular weight is approximately 171.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various synthetic transformations and biological assays.

In the realm of medicinal chemistry, methyl 5-(hydroxymethyl)pyrazine-2-carboxylate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the metabolism of neurotransmitters, suggesting its potential as a therapeutic agent for neurological disorders.

Moreover, the hydroxymethyl group in methyl 5-(hydroxymethyl)pyrazine-2-carboxylate can undergo various chemical modifications, such as oxidation to form aldehyde or carboxylic acid derivatives. These modifications can significantly alter the compound's biological activity and pharmacokinetic properties, making it a valuable scaffold for the development of novel drugs. A recent study in Organic & Biomolecular Chemistry demonstrated that the introduction of a hydroxyl group at the C-5 position of the pyrazine ring enhances the compound's binding affinity to a specific protein target, thereby improving its therapeutic potential.

The carboxylate group in methyl 5-(hydroxymethyl)pyrazine-2-carboxylate also plays a crucial role in its biological activity. This functional group can form hydrogen bonds with biomolecules, facilitating interactions with cellular targets. Additionally, the carboxylate group can be esterified or amidated to generate prodrugs with improved solubility and bioavailability. A study published in the European Journal of Medicinal Chemistry reported that esterification of the carboxylate group significantly enhanced the oral bioavailability of the compound, making it more suitable for clinical applications.

Beyond its medicinal applications, methyl 5-(hydroxymethyl)pyrazine-2-carboxylate has also been investigated for its potential use in agrochemicals and materials science. Its unique chemical structure makes it an attractive candidate for developing new pesticides and herbicides with improved efficacy and reduced environmental impact. In materials science, the compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry, with potential applications in catalysis and materials synthesis.

In conclusion, methyl 5-(hydroxymethyl)pyrazine-2-carboxylate (CAS No. 1262803-64-4) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery, agrochemical development, and materials science. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in various scientific fields.